![molecular formula C15H19F3N2O2 B6604205 tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate CAS No. 2356607-75-3](/img/structure/B6604205.png)
tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate
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Overview
Description
Tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate (TBC) is an organofluorine compound with potential applications in medicinal chemistry and organic synthesis. TBC is an important precursor for the synthesis of a variety of piperidine derivatives, which are used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. The compound is also used in the synthesis of heterocyclic compounds, such as piperidines, and in the synthesis of heterocyclic compounds, such as pyridines. In addition, TBC is used as a catalyst for the synthesis of various organic compounds.
Scientific Research Applications
Tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate has been used in a number of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, this compound has been used in the synthesis of heterocyclic compounds, such as piperidines and pyridines. Furthermore, this compound has been used as a catalyst for a variety of organic reactions, such as the synthesis of organofluorine compounds.
Mechanism of Action
The mechanism of action of tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate is not well understood. However, it is believed that the compound acts as a Lewis acid, which facilitates the formation of a covalent bond between two reactants. This covalent bond is then broken, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, which could potentially lead to the inhibition of certain metabolic pathways. In addition, this compound may act as an antioxidant, which could potentially reduce oxidative stress in the body.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate in laboratory experiments include its high yields and its ability to catalyze a variety of organic reactions. Furthermore, this compound is relatively inexpensive and can be easily synthesized. However, the compound is toxic and should be handled with caution. In addition, the compound may react with other compounds and should be stored in an appropriate environment.
Future Directions
The potential future directions for the use of tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate include its use in the synthesis of pharmaceuticals and agrochemicals, as well as its use in the synthesis of other organic compounds. In addition, this compound could potentially be used in the synthesis of heterocyclic compounds, such as piperidines and pyridines. Furthermore, this compound could potentially be used as a catalyst for a variety of organic reactions, such as the synthesis of organofluorine compounds. Finally, this compound could potentially be used in the development of new drugs, as well as in the development of new catalysts for organic reactions.
Synthesis Methods
Tert-butyl N-{1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl}carbamate can be synthesized by a number of methods. One of the most common methods is the reaction of tert-butyl chloroformate with 2-amino-5-trifluoromethylphenylcyclopropane in the presence of a base, such as sodium ethoxide. This reaction yields the desired product in high yields. Another method involves the reaction of tert-butyl chloroformate with 2-amino-5-trifluoromethylphenylcyclopropane in the presence of a base and a catalyst, such as a palladium complex. This method yields the desired product in high yields.
properties
IUPAC Name |
tert-butyl N-[1-[2-amino-5-(trifluoromethyl)phenyl]cyclopropyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F3N2O2/c1-13(2,3)22-12(21)20-14(6-7-14)10-8-9(15(16,17)18)4-5-11(10)19/h4-5,8H,6-7,19H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFMWFNDUKDUESO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CC1)C2=C(C=CC(=C2)C(F)(F)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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